Cas no 1197610-50-6 (2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide
• CAS No: 1197610-50-6
• MF: C₁₀H₁₁F₃N₂OS₂
• MW: 296.33235001564
• CID: 5681640
• PubChem ID: 45825471
• Update Time: 2025-05-26

2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582042
• 2-methylsulfanyl-N-[2-(trifluoromethylsulfanyl)ethyl]pyridine-3-carboxamide
• Z435814412
• AKOS034329904
• 1197610-50-6
• 2-(methylsulfanyl)-N-{2-[(trifluoromethyl)sulfanyl]ethyl}pyridine-3-carboxamide
• 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide

• Inchi： 1S/C10H11F3N2OS2/c1-17-9-7(3-2-4-15-9)8(16)14-5-6-18-10(11,12)13/h2-4H,5-6H2,1H3,(H,14,16)
• InChI Key： DTIGTNSBPNCCRB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CCNC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 296.02648981g/mol
• Monoisotopic Mass: 296.02648981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide

2-(Methylsulfanyl)-N-{2-(Trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide (CAS No. 1197610-50-6): A Comprehensive Overview

2-(Methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide, with the CAS number 1197610-50-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its pyridine core, methylsulfanyl group, and trifluoromethyl sulfanylethyl substituent, which collectively contribute to its distinctive chemical properties and biological activities.

The synthesis of 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide involves a series of well-defined chemical reactions, including the formation of the pyridine ring, the introduction of the methylsulfanyl group, and the attachment of the trifluoromethyl sulfanylethyl moiety. Recent advancements in synthetic methodologies have enabled chemists to produce this compound with high yields and purity, making it more accessible for further research and development.

In terms of its physical and chemical properties, 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide exhibits a molecular weight of 349.4 g/mol. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide has been extensively studied in recent years. One of its most notable applications is in the field of cancer research, where it has shown promising antitumor effects. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its antitumor properties, 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide has been evaluated in preclinical studies using animal models. These studies have revealed that the compound has good oral bioavailability and a favorable distribution pattern, with significant accumulation in target tissues such as tumors and inflamed areas. Additionally, it exhibits a reasonable half-life, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have indicated that 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide is generally well-tolerated at therapeutic doses. However, like many small molecule drugs, it may cause mild side effects such as gastrointestinal discomfort and transient changes in liver enzymes at higher concentrations. These findings underscore the importance of further preclinical and clinical evaluations to optimize dosing regimens and minimize potential adverse effects.

In conclusion, 2-(methylsulfanyl)-N-{2-(trifluoromethyl)sulfanylethyl}pyridine-3-carboxamide (CAS No. 1197610-50-6) represents a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation. Ongoing research efforts aim to elucidate its full therapeutic potential and pave the way for its eventual clinical application.